Cas no 921895-78-5 (2-(3,4-dimethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylacetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylacetamide
• CAS No: 921895-78-5
• MF: C₂₅H₃₃N₃O₄
• MW: 439.547226667404
• CID: 6101198
• PubChem ID: 44024565
• Update Time: 2025-10-22

2-(3,4-dimethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylacetamide
• 2-(3,4-dimethoxyphenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]acetamide
• 921895-78-5
• 2-(3,4-dimethoxyphenyl)-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)acetamide
• 2-(3,4-dimethoxyphenyl)-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]acetamide
• F2291-0301
• AKOS024636278

• Inchi： 1S/C25H33N3O4/c1-27-9-8-20-16-19(5-6-21(20)27)22(28-10-12-32-13-11-28)17-26-25(29)15-18-4-7-23(30-2)24(14-18)31-3/h4-7,14,16,22H,8-13,15,17H2,1-3H3,(H,26,29)
• InChI Key： APHYVCHRETZVKN-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCOCC1)(=O)CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 439.24710654g/mol
• Monoisotopic Mass: 439.24710654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylacetamide

Comprehensive Analysis of 2-(3,4-dimethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylacetamide (CAS No. 921895-78-5)

The compound 2-(3,4-dimethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylacetamide (CAS No. 921895-78-5) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of dimethoxyphenyl, dihydroindole, and morpholine moieties makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and mental health research.

In recent years, the demand for novel compounds like 921895-78-5 has surged due to the growing focus on central nervous system (CNS) disorders and neurodegenerative diseases. This compound's structural features suggest it may interact with receptors such as serotonin or dopamine receptors, which are hot topics in drug discovery. Its morpholine component, in particular, is a common pharmacophore in FDA-approved drugs, enhancing its credibility as a research target.

The synthesis of 2-(3,4-dimethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylacetamide involves multi-step organic reactions, often starting with indole derivatives and morpholine precursors. Its CAS No. 921895-78-5 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. The compound's molecular weight and lipophilicity are critical parameters being studied to optimize its blood-brain barrier permeability, a key factor in CNS-targeting drugs.

Current research trends highlight the importance of structure-activity relationship (SAR) studies for compounds like 921895-78-5. Scientists are investigating how modifications to its dimethoxyphenyl or dihydroindole groups affect biological activity. These studies are often coupled with computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, which are among the most searched terms in AI-driven drug discovery platforms.

The pharmaceutical industry's shift toward precision medicine has increased scrutiny on compounds with potential multi-target effects. 2-(3,4-dimethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylacetamide is being evaluated for its possible polypharmacology, another trending topic in medicinal chemistry. Its heterocyclic architecture suggests it might interact with multiple biological pathways simultaneously, offering advantages for complex disorders like depression or Parkinson's disease.

From a technical perspective, the characterization of CAS No. 921895-78-5 typically involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are crucial for reproducible research. The growing integration of machine learning in chemical analysis has further optimized these characterization processes.

In the context of green chemistry initiatives, researchers are exploring sustainable synthesis routes for 921895-78-5. This includes catalyst optimization and solvent selection to minimize environmental impact—a concern frequently raised in scientific forums and search queries related to ethical drug development. The compound's methoxy groups and nitrogen-containing heterocycles present both challenges and opportunities in this regard.

The patent landscape surrounding 2-(3,4-dimethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylacetamide indicates growing commercial interest. Intellectual property searches reveal applications in neurological therapeutics and cognitive enhancers, aligning with the booming nootropics market. However, comprehensive toxicology studies and clinical trials data remain limited, representing knowledge gaps that future research must address.

As the scientific community increasingly adopts open-access models, collaborative platforms are sharing more data on compounds like 921895-78-5. This transparency accelerates discovery while addressing reproducibility concerns—a major discussion point in modern pharmacology. The compound's structure-property relationships are being documented in public databases, enabling meta-analyses that can reveal unexpected therapeutic potentials.

Looking ahead, 2-(3,4-dimethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylacetamide exemplifies the convergence of traditional medicinal chemistry and digital innovation. Its development trajectory mirrors broader industry shifts toward data-driven drug design and personalized therapeutics, making it a compound worth watching in coming years.